Cas no 254746-41-3 (Methyl 3-(acetoxymethyl)-4-bromobenzoate)

• Product Name: Methyl 3-(acetoxymethyl)-4-bromobenzoate
• CAS No: 254746-41-3
• MF: C₁₁H₁₁BrO₄
• MW: 287.106642961502
• MDL: MFCD24873319
• CID: 2092316
• PubChem ID: 22574808
• Update Time: 2025-06-12

Methyl 3-(acetoxymethyl)-4-bromobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(acetoxymethyl)-4-bromobenzoate
• methyl 3-(acetyloxy)methyl-4-bromobenzoate
• methyl 3-(acetyloxymethyl)-4-bromobenzoate
• ZLIPDNXEYGOVAH-UHFFFAOYSA-N
• Methyl 3-[(acetyloxy)methyl]-4-bromobenzoate
• SCHEMBL409154
• 254746-41-3
• methyl3-(acetoxymethyl)-4-bromobenzoate
• DB-319906
• AKOS024463009
• F80724

• MDL： MFCD24873319
• Inchi： 1S/C11H11BrO4/c1-7(13)16-6-9-5-8(11(14)15-2)3-4-10(9)12/h3-5H,6H2,1-2H3
• InChI Key： ZLIPDNXEYGOVAH-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)OC)C=C1COC(C)=O

Computed Properties

• Exact Mass: 285.98407g/mol
• Monoisotopic Mass: 285.98407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.6Ų

Additional information on Methyl 3-(acetoxymethyl)-4-bromobenzoate

Recent Advances in the Study of Methyl 3-(acetoxymethyl)-4-bromobenzoate (CAS: 254746-41-3) in Chemical Biology and Pharmaceutical Research

Methyl 3-(acetoxymethyl)-4-bromobenzoate (CAS: 254746-41-3) is a brominated aromatic ester derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including potential drug candidates targeting inflammation, cancer, and infectious diseases. Recent studies have explored its utility in medicinal chemistry, particularly in the development of novel bromine-containing scaffolds for drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of Methyl 3-(acetoxymethyl)-4-bromobenzoate as a precursor in the synthesis of brominated kinase inhibitors. The research demonstrated that the bromine atom at the 4-position of the aromatic ring enhances binding affinity to target proteins, making it a valuable moiety for structure-activity relationship (SAR) studies. The study also reported improved pharmacokinetic properties of derivatives synthesized from this intermediate, suggesting its potential for further optimization in drug development pipelines.

In the field of chemical biology, researchers have utilized Methyl 3-(acetoxymethyl)-4-bromobenzoate as a versatile building block for the development of activity-based probes (ABPs). A recent publication in ACS Chemical Biology described its incorporation into fluorescent probes for detecting esterase activity in live cells. The acetoxymethyl group was found to be particularly useful as a masking moiety, enabling the selective activation of probes in specific cellular compartments. This application opens new possibilities for studying enzyme dynamics in complex biological systems.

The synthetic accessibility of Methyl 3-(acetoxymethyl)-4-bromobenzoate has also been a focus of recent research. A 2024 study in Organic Process Research & Development reported an optimized, scalable synthesis route with improved yield and purity. The new protocol addresses previous challenges in the bromination step and provides a more sustainable approach by reducing hazardous waste generation. These advancements are particularly relevant for industrial-scale production of pharmaceutical intermediates derived from this compound.

Emerging applications in radiopharmaceuticals have also been explored, with researchers investigating the potential of bromine-76 labeled derivatives for positron emission tomography (PET) imaging. Preliminary studies suggest that the bromine atom in Methyl 3-(acetoxymethyl)-4-bromobenzoate can be readily replaced with radioactive isotopes, offering a convenient platform for developing novel diagnostic agents. This represents an exciting frontier in the compound's applications, bridging chemical synthesis with medical imaging technologies.

Despite these promising developments, challenges remain in fully characterizing the biological activities and safety profiles of derivatives based on Methyl 3-(acetoxymethyl)-4-bromobenzoate. Current research efforts are focusing on comprehensive toxicological assessments and metabolic stability studies to ensure the compound's suitability for further pharmaceutical development. The growing body of literature on this intermediate underscores its importance in modern drug discovery and highlights the need for continued investigation of its potential applications.